![molecular formula C10H9N3O2 B6174685 2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid CAS No. 2694745-35-0](/img/no-structure.png)
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid
Description
“2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid” is a chemical compound that has been mentioned in the context of various scientific research . It is related to the family of 1,2,4-triazole derivatives, which are known for their wide range of biological activities .
Synthesis Analysis
The synthesis of similar 1,2,4-triazole derivatives has been reported in the literature . For instance, novel 1,2,4-triazole derivatives have been synthesized under solvothermal conditions by the reaction of bis (4- (4H-1,2,4-triazol-4-yl)phenyl)methane (L) and varied metal salts . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The molecular structure of similar compounds has been determined by single X-ray crystal diffraction, and further characterized by elemental analysis, IR, TGA and PXRD . For example, coordination polymers based on bis (4- (4H-1,2,4-triazol-4-yl)phenyl)methane have been synthesized, and their structures have been determined .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, coordination polymers based on bis (4- (4H-1,2,4-triazol-4-yl)phenyl)methane have been synthesized under solvothermal conditions by the reaction of bis (4- (4H-1,2,4-triazol-4-yl)phenyl)methane (L) and varied metal salts .Mechanism of Action
While the exact mechanism of action for “2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid” is not specified in the retrieved papers, similar compounds have demonstrated various biological activities. For example, some coordination polymers have shown luminescent sensitivity and anti-tumor activities .
Future Directions
The future directions for research on “2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid” and similar compounds could involve further exploration of their biological activities, such as their potential as anticancer agents . Additionally, their use in the synthesis of coordination polymers and the study of these polymers’ properties could be another area of interest .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid involves the reaction of 4-(4H-1,2,4-triazol-3-yl)benzaldehyde with malonic acid in the presence of a base to form 2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid.", "Starting Materials": [ "4-(4H-1,2,4-triazol-3-yl)benzaldehyde", "malonic acid", "base" ], "Reaction": [ "Step 1: Dissolve 4-(4H-1,2,4-triazol-3-yl)benzaldehyde and malonic acid in a suitable solvent.", "Step 2: Add a base to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with an acid to obtain the product, 2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid." ] } | |
CAS RN |
2694745-35-0 |
Product Name |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
Molecular Formula |
C10H9N3O2 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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